Cas no 2168033-77-8 (2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane)
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane
- 2168033-77-8
- EN300-1279122
- 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane
-
- Inchi: 1S/C14H27NO/c1-10(2)11-13(5,6)9-15-14(16-11)7-12(3,4)8-14/h10-11,15H,7-9H2,1-6H3
- InChI Key: HLUXIDLMAMDGSO-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)C(C)(C)CNC21CC(C)(C)C2
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.3Ų
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279122-0.05g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 0.05g |
$1440.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-0.1g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 0.1g |
$1508.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-0.25g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 0.25g |
$1577.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-0.5g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 0.5g |
$1646.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-1.0g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 1g |
$1714.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-2.5g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 2.5g |
$3362.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-5.0g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 5g |
$4972.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-10.0g |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 10g |
$7373.0 | 2023-06-08 | ||
| Enamine | EN300-1279122-50mg |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 50mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1279122-100mg |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168033-77-8 | 100mg |
$1183.0 | 2023-10-01 |
2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane
Introduction to 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane (CAS No. 2168033-77-8)
The compound 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane (CAS No. 2168033-77-8) represents a fascinating molecule with a unique structural framework that has garnered significant interest in the field of medicinal chemistry and chemical biology. This spirocyclic structure, featuring an oxazole and azaspiro core, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science.
The molecular architecture of 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane is characterized by its rigid spirocycle, which contributes to its stability and potential for biological activity. The presence of multiple stereocenters and functional groups such as the oxazole ring and the azaspiro linkage suggests a high degree of conformational flexibility, which could be exploited to modulate its pharmacological effects.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of this compound with biological targets with remarkable accuracy. Studies using molecular docking simulations have shown that 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane has the potential to interact with various enzymes and receptors involved in critical biological pathways. This has opened up new avenues for investigating its therapeutic potential in conditions such as inflammation, neurodegeneration, and metabolic disorders.
In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated that 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane exhibits moderate activity against certain enzymatic targets, suggesting its utility as a lead compound for further optimization. The oxazole ring is particularly noteworthy for its ability to engage in hydrogen bonding interactions with polar residues in protein active sites, which could enhance binding specificity.
The synthesis of 2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, the development of novel synthetic routes has recently made it more feasible to access this class of compounds on a larger scale. Advances in transition metal-catalyzed reactions have been particularly instrumental in facilitating the construction of complex spirocycles.
The potential applications of 2,2,7,7-tetramethyl-6-(propan-2-y l)-5-o x a -9 -aza s p i ro3 . 5 n o n a n e extend beyond pharmaceuticals into the realm of materials science. Its unique structural features make it an attractive candidate for designing novel polymers and liquid crystals with enhanced mechanical properties and optical characteristics. The rigid spirocycle can serve as a building block for creating high-performance materials that exhibit exceptional stability and functionality.
Future research directions for CAS No. 2168033 - 77 - 8 include exploring its role in modulating cellular signaling pathways and investigating its potential as an anti-cancer agent. The ability of spirocyclic compounds to disrupt protein-protein interactions has been increasingly recognized as a key mechanism in drug action. By further optimizing the structure of this compound, researchers aim to develop more effective therapeutics with improved efficacy and reduced side effects.
The growing interest in 2 , 2 , 7 , 7 - t e t r a m e t h y l - 6 - ( p r o p a n - 2 - y l ) - 5 - o x a - 9 - a z a s p i r o3 . 5 n o n a n e underscores its significance as a versatile scaffold in modern chemical biology. As our understanding of its properties continues to expand, so too will its potential applications across multiple disciplines. The combination of computational modeling with experimental validation provides a robust framework for advancing research in this exciting field.
2168033-77-8 (2,2,7,7-tetramethyl-6-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)